2-amino-4-(trifluoromethyl)phthalazin-1(2H)-one

• Molecular Formula: C9H6F3N3O
• Molecular Weight: 229.16 g/mol
• IUPAC Name: 2-amino-4-(trifluoromethyl)phthalazin-1-one
• InChI: InChI=1S/C9H6F3N3O/c10-9(11,12)7-5-3-1-2-4-6(5)8(16)15(13)14-7/h1-4H,13H2
• InChI Key: STXNYKBDNAZIAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NN(C2=O)N)C(F)(F)F

Description

2-amino-4-(trifluoromethyl)phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C9H6F3N3O and its molecular weight is 229.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of Example 11A and KOtBu (1 M in THF, 2.8 mL, 2.8 mmol) in THF (5 mL) was stirred for 60 min, and O-(diphenylphosphoryl)hydroxylamine (0.680 mg, 0.348 mmol) was added and stirred for 1 hour. The mixture was diluted with EtOAc, washed with 1 N NaOH and water, dried (Na2SO4), and concentrated to give the title compound as a white solid (402 mg) which was used without purification. 1H NMR (300 MHz, DMSO-d6) δ 8.45-8.35 (m, 1H), 8.10-7.92 (m, 3H), 6.58 (s, 2H).